Cas no 1806839-21-3 (5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1806839-21-3
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4852115
• Update Time: 2025-06-08

5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-6-3(12)2-13-4(1-11)5(6)7(9)10/h2,7H,12H2
• InChI Key： GFJHLNSGIZXDLL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C#N)C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine

Introduction to 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806839-21-3)

5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806839-21-3, belongs to the pyridine class of heterocyclic aromatic compounds. Its molecular structure incorporates several functional groups, including an amino group, a chloro substituent, a cyano group, and a difluoromethyl moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

The significance of 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine lies in its versatility as a building block in the synthesis of more complex pharmacophores. The presence of multiple reactive sites in its structure allows for diverse chemical modifications, making it a valuable intermediate in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, further enhancing its utility in industrial applications.

In the realm of medicinal chemistry, 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine has been explored for its potential pharmacological effects. The combination of electron-withdrawing and electron-donating groups in its structure can influence its interactions with biological targets, such as enzymes and receptors. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The cyano group, in particular, is known to enhance binding affinity through hydrogen bonding interactions, while the difluoromethyl substituent can improve metabolic stability and bioavailability.

The incorporation of fluorine atoms into pharmaceutical molecules is a well-established strategy to modulate their pharmacokinetic profiles. In 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine, the difluoromethyl group contributes to lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy. This feature has prompted researchers to investigate its potential use in designing long-acting drugs with improved pharmacological properties. Additionally, the chloro substituent provides a handle for further functionalization via nucleophilic substitution reactions, allowing for the creation of structurally diverse analogs.

Recent research has highlighted the role of 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are often implicated in diseases such as cancer. The pyridine core is a common scaffold in kinase inhibitors due to its ability to form stable interactions with the enzyme's active site. By leveraging the unique properties of 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine, scientists have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic outcomes.

The synthesis of 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been employed to optimize these processes, minimizing waste and improving yields. For instance, transition metal catalysts have been utilized to facilitate cross-coupling reactions between pyridine precursors and difluoromethyl-containing reagents. Such innovations not only enhance efficiency but also align with global sustainability goals by promoting environmentally friendly synthetic routes.

In conclusion, 5-Amino-4-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806839-21-3) represents a promising compound in pharmaceutical research due to its structural complexity and functional diversity. Its potential applications in drug discovery span multiple therapeutic areas, underscoring its importance as a versatile intermediate. As synthetic methodologies continue to evolve, the accessibility and scalability of this compound will likely increase, further driving innovation in medicinal chemistry.